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Compound of Interest

Compound Name: [1,1'-Bi(cyclohexan)]-1-amine

Cat. No.: B13591230

Get Quote

An In-depth Technical Guide to 1-Cyclohexylcyclohexanamine

This guide provides a comprehensive technical overview of 1-cyclohexylcyclohexanamine, a

versatile secondary amine widely known in industrial and research settings as

dicyclohexylamine (DCHA). Prepared for researchers, scientists, and drug development

professionals, this document delves into the molecule's fundamental properties, synthesis

methodologies, spectroscopic signature, and diverse applications, with a focus on its relevance

in the scientific and pharmaceutical sectors.

Core Molecular and Physical Properties
1-Cyclohexylcyclohexanamine is a secondary amine characterized by two cyclohexyl rings

attached to a nitrogen atom. This structure imparts a unique combination of basicity, steric

hindrance, and lipophilicity, which are central to its chemical behavior and applications.
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Property Value Source(s)

Molecular Formula C₁₂H₂₃N [NIST, PubChem][1][2]

Molecular Weight 181.32 g/mol [NIST, PubChem][1][2]

CAS Number 101-83-7 [NIST][1]

Appearance Colorless to pale yellow liquid [Wikipedia][1]

Odor Fishy, amine-like [Spectrum Chemical][3]

Boiling Point 255.8 °C (492.4 °F; 529.0 K) [Wikipedia][1]

Melting Point -0.1 °C (31.8 °F; 273.0 K) [Wikipedia][1]

Density 0.912 g/cm³ [Wikipedia][1]

Solubility in Water Sparingly soluble (0.8 g/L) [Wikipedia][1]

pKa ~10.4 [PubChem][2]

Synthesis of 1-Cyclohexylcyclohexanamine
The industrial and laboratory-scale synthesis of dicyclohexylamine is primarily achieved

through two principal routes: the catalytic hydrogenation of aniline and the reductive amination

of cyclohexanone.

Catalytic Hydrogenation of Aniline
This method involves the high-pressure hydrogenation of aniline over a metal catalyst, typically

ruthenium and/or palladium.[1] While effective, this process often yields a mixture of

cyclohexylamine and dicyclohexylamine, with the former being the major product.[1]

Modifications to the catalyst support, such as using niobic or tantalic acid, have been reported

to improve the yield of dicyclohexylamine.[1]

Reductive Amination of Cyclohexanone
A more direct and widely employed method is the reductive amination of cyclohexanone. This

reaction can proceed via two main pathways:
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Reaction with Ammonia: Cyclohexanone is reacted with ammonia in the presence of a

reducing agent and an acidic metal catalyst. This process is typically carried out at elevated

temperatures (150-350 °C) and pressures (18-200 atm).[4]

Reaction with Cyclohexylamine: Alternatively, cyclohexanone can be reacted with

cyclohexylamine, followed by hydrogenation over a palladium on carbon (Pd/C) catalyst.[1]

The reductive amination pathway is a cornerstone of amine synthesis due to its versatility and

efficiency. The initial step involves the formation of an imine intermediate from the reaction of

the carbonyl group of cyclohexanone with an amine (ammonia or cyclohexylamine). This imine

is then reduced in situ to the corresponding amine.

Below is a diagram illustrating the synthesis of dicyclohexylamine via the reductive amination of

cyclohexanone with cyclohexylamine.
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Caption: Reductive amination of cyclohexanone.

Spectroscopic Analysis
The structural elucidation and confirmation of 1-cyclohexylcyclohexanamine rely on standard

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum is characterized by a complex series of multiplets in

the aliphatic region (typically between δ 1.0 and 3.5 ppm) corresponding to the protons of

the two cyclohexyl rings. A broad singlet for the N-H proton is also expected, with its

chemical shift being highly dependent on solvent and concentration.[5]

¹³C NMR: The carbon NMR spectrum displays signals for the carbons of the cyclohexyl

rings in the upfield region, generally between δ 20 and 60 ppm.[2][5]

Infrared (IR) Spectroscopy: The IR spectrum of dicyclohexylamine exhibits characteristic

absorption bands:

N-H Stretching: A broad absorption is typically observed in the region of 3300-3500 cm⁻¹

for the N-H bond of the secondary amine.[6]

C-H Stretching: Strong absorptions from the C-H stretching of the cyclohexyl groups

appear around 2850-3000 cm⁻¹.[5]

Mass Spectrometry (MS): Electron ionization mass spectrometry of dicyclohexylamine

results in a molecular ion peak (M⁺) at m/z 181, corresponding to its molecular weight.[7]

The fragmentation pattern will show characteristic losses of alkyl fragments from the

cyclohexyl rings.

Applications in Research and Drug Development
The unique structural and chemical properties of 1-cyclohexylcyclohexanamine have led to its

widespread use in various scientific and industrial domains, including several applications

relevant to drug development.

Intermediate in Pharmaceutical Synthesis
Dicyclohexylamine serves as a crucial intermediate in the synthesis of various active

pharmaceutical ingredients (APIs).[8] Its basic nature allows it to be used as a resolving agent

for the separation of racemic mixtures of acidic drugs, a critical step in the development of

chiral pharmaceuticals.[9] Furthermore, it can act as a catalyst or reagent in synthetic

transformations.

Corrosion Inhibition
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One of the most significant applications of dicyclohexylamine is as a corrosion inhibitor,

particularly as a volatile corrosion inhibitor (VCI).[10][11] Its vapor pressure allows it to be used

for the protection of ferrous metals in enclosed systems, such as steam pipes and boilers, and

for packaged metal parts.[1][10] This property is valuable in protecting sensitive equipment

used in research and manufacturing. Dicyclohexylamine and its salts, like dicyclohexylamine

nitrite, are effective in preventing corrosion.[11][12][13]

Organic Synthesis and Catalysis
In the broader context of organic synthesis, dicyclohexylamine is employed as:

A base: Its steric bulk and moderate basicity make it a useful non-nucleophilic base in

various reactions.

A precursor: It is a precursor for the synthesis of other valuable chemicals, including

antioxidants and vulcanization accelerators for rubber and plastics.[1][10]

Catalyst component: Metal complexes of dicyclohexylamine are utilized as catalysts in the

paint and varnish industries.[10] It has also been used in the development of palladium

catalysts for Suzuki coupling reactions.[10]

Agrochemicals and Other Applications
Dicyclohexylamine is also an intermediate in the production of certain pesticides and

herbicides.[8][14] Other applications include its use as a plasticizer, in textile chemicals, and as

a catalyst for flexible polyurethane foams.[1][10] In a more specialized application, it has been

found as an excipient in some veterinary drug formulations.[15]

Safety and Handling
Dicyclohexylamine is a hazardous chemical and must be handled with appropriate safety

precautions.

Hazards: It is toxic if swallowed or in contact with skin and causes severe skin burns and eye

damage.[16][17] It is also very toxic to aquatic life with long-lasting effects.[16]

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including gloves, protective clothing, and eye/face protection.[3][16] Avoid breathing
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vapor or mist.[3]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[16]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[3]

Below is a diagram outlining the key safety and handling protocols for dicyclohexylamine.

Handling Storage Disposal

Use in a well-ventilated area Wear appropriate PPE (gloves, eye protection) Avoid breathing vapors Store in a cool, dry place Keep container tightly closed Dispose via a licensed company Follow local regulations

Dicyclohexylamine
(1-Cyclohexylcyclohexanamine)

Requires Requires Requires Store in Store in Dispose via Dispose via

Click to download full resolution via product page

Caption: Key safety and handling protocols.

Conclusion
1-Cyclohexylcyclohexanamine is a compound with significant industrial and research utility. Its

straightforward synthesis, coupled with its valuable properties as a corrosion inhibitor, chemical

intermediate, and base, ensures its continued relevance in diverse fields. For professionals in

drug development and chemical research, a thorough understanding of its properties,

synthesis, and safe handling is essential for its effective and responsible application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b13591230?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13591230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

